![molecular formula C7H5NO5 B1296558 6-Nitro-1,3-benzodioxol-5-ol CAS No. 7107-10-0](/img/structure/B1296558.png)
6-Nitro-1,3-benzodioxol-5-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Nitro-1,3-benzodioxol-5-ol is an organic compound with the molecular formula C7H5NO5 and a molecular weight of 183.12 . It is a member of benzodioxoles .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H5NO5/c9-5-2-7-6 (12-3-13-7)1-4 (5)8 (10)11/h1-2,9H,3H2
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound has a molecular weight of 183.12 g/mol . Other physical and chemical properties such as density, melting point, and boiling point are not explicitly mentioned in the search results.Scientific Research Applications
Nitro Compounds in Scientific Research
Nitro compounds, such as nitroimidazoles and nitroaromatics, are a class of compounds with a wide range of applications in scientific research due to their unique chemical properties. These compounds have been extensively studied for their potential in various fields, including medicine, environmental science, and materials science.
Medicinal Chemistry Applications : Nitroimidazoles are highlighted for their significant role in medicinal chemistry, including applications as antitumor, antibacterial, antifungal, and antiparasitic drugs. Their unique structure has led to active research in artificial diagnostics, pathological probes, and as building blocks in supramolecular chemistry (Zhen-Zhen Li et al., 2018).
Environmental and Material Science : Nitro compounds have also found applications in environmental science and materials science. For example, the study of nitrous oxide (N2O) emissions from aquaculture highlights the environmental impact of certain nitro compounds and underscores the importance of understanding and mitigating their effects (Zhen Hu et al., 2012). Furthermore, the development of nanostructured luminescent micelles for sensing nitroaromatic and nitramine explosives demonstrates the potential of nitro compounds in creating advanced materials for security and forensic applications (Shashikana Paria et al., 2022).
Analytical Chemistry and Sensing Technologies : The catalytic decomposition of nitrous oxide and its implications for environmental monitoring and catalysis research show the relevance of nitro compounds in analytical chemistry. Studies on kinetic oscillations during the catalytic decomposition provide insights into the mechanisms involved and potential applications in pollution control and catalytic process optimization (Thomas Turek, 2005).
Properties
IUPAC Name |
6-nitro-1,3-benzodioxol-5-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO5/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2,9H,3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYOPSCVORPQJID-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)[N+](=O)[O-])O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90304867 |
Source
|
Record name | 6-nitro-1,3-benzodioxol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90304867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7107-10-0 |
Source
|
Record name | NSC167885 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=167885 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-nitro-1,3-benzodioxol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90304867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.